Cas no 41753-54-2 (Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-3-hydroxy-, (aR)-)

• Product Name: Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-3-hydroxy-, (aR)-
• CAS No: 41753-54-2
• MF: C₁₄H₁₇NO₇
• MW: 311.287284612656
• CID: 330798
• PubChem ID: 92323
• Update Time: 2025-04-19

Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-3-hydroxy-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-3-hydroxy-, (aR)-
• HOLOCALIN
• HOLOCALIN(P)
• (R)-(β-D-glucopyranosyloxy)(3-hydroxyphenyl)acetonitrile
• (R)-Holocalin
• 2-(β-D-Glucopyranosyloxy)-2-(3-hydroxyphenyl)acetonitril
• Einecs 255-533-3
• (R)-(beta-D-Glucopyranosyloxy)(3-hydroxyphenyl)acetonitrile
• DTXSID10961956
• NS00056599
• (Hexopyranosyloxy)(3-hydroxyphenyl)acetonitrile
• 41753-54-2
• (R)-2-(3-Hydroxyphenyl)-2-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)acetonitrile

• Inchi： 1S/C14H17NO7/c15-5-9(7-2-1-3-8(17)4-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-4,9-14,16-20H,6H2/t9-,10+,11+,12-,13+,14+/m0/s1
• InChI Key： KCVXNPDAHDGXFD-GMDXDWKASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O[C@@H](C#N)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 311.10100
• Monoisotopic Mass: 311.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 143.40000
• LogP: -1.22662

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides